Cas no 104599-10-2 (Des(1-azepanyl)ethyl Bazedoxifene)

• Product Name: Des(1-azepanyl)ethyl Bazedoxifene
• CAS No: 104599-10-2
• MF: C₂₂H₁₉NO₃
• MW: 345.391165971756
• CID: 1148666
• PubChem ID: 13735100
• Update Time: 2025-04-20

Des(1-azepanyl)ethyl Bazedoxifene Chemical and Physical Properties

Names and Identifiers

• 1H-Indol-5-ol, 2-(4-hydroxyphenyl)-1-[(4-hydroxyphenyl)methyl]-3-methyl-
• Des(1-azepanyl)ethyl Bazedoxifene
• 1-(4-hydroxybenzyl)-2-(4-hydroxyphenyl)-3-methyl-1h-indol-5-ol
• 2-(4-Hydroxyphenyl)-1-[(4-hydroxyphenyl)methyl]-3-methyl-1H-indol-5-ol
• Bazedoxifene Triol Impurity
• DB-211020
• I11978
• 104599-10-2
• Bazedoxifene Impurity 3
• CS-0063844
• 2-(4-Hydroxyphenyl)-1-[(4-hydroxyphenyl)methyl]-3-methyl-1H-Indol-5-ol; 1-(4-Hydroxybenzyl)-2-(4-hydroxyphenyl)-3-methyl-1H-indol-5-ol
• CHEMBL30235
• SCHEMBL637537
• 2-(4-hydroxyphenyl)-1-[(4-hydroxyphenyl)methyl]-3-methylindol-5-ol
• L526CD7PK3

• Inchi： 1S/C22H19NO3/c1-14-20-12-19(26)10-11-21(20)23(13-15-2-6-17(24)7-3-15)22(14)16-4-8-18(25)9-5-16/h2-12,24-26H,13H2,1H3
• InChI Key： JPMOCTUKPAGCTC-UHFFFAOYSA-N
• SMILES： OC1C=CC2=C(C=1)C(C)=C(C1C=CC(=CC=1)O)N2CC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 345.13657
• Monoisotopic Mass: 345.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 65.6Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 627.1±55.0 °C at 760 mmHg
• Flash Point: 333.1±31.5 °C
• PSA: 65.62
• Vapor Pressure: 0.0±1.9 mmHg at 25°C

Des(1-azepanyl)ethyl Bazedoxifene Security Information

• Hazard Statement： CAUTION: May irritate eyes, skin
• Safety Instruction： CAUT